Cas no 1310940-53-4 (4-Propyl-3-(thiophen-3-yl)-1h-pyrazol-5-amine)

• Product Name: 4-Propyl-3-(thiophen-3-yl)-1h-pyrazol-5-amine
• CAS No: 1310940-53-4
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• CID: 5740916
• PubChem ID: 33782974
• Update Time: 2025-10-31

4-Propyl-3-(thiophen-3-yl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• CS-0307412
• AKOS017561980
• 1310940-53-4
• 4-propyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine
• EN300-1147563
• 1H-Pyrazol-3-amine, 4-propyl-5-(3-thienyl)-
• 4-Propyl-3-(thiophen-3-yl)-1h-pyrazol-5-amine

• Inchi： 1S/C10H13N3S/c1-2-3-8-9(12-13-10(8)11)7-4-5-14-6-7/h4-6H,2-3H2,1H3,(H3,11,12,13)
• InChI Key： ANMRDLKPSKLKQV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=C(C(N)=NN1)CCC

Computed Properties

• Exact Mass: 207.08301860g/mol
• Monoisotopic Mass: 207.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 423.4±45.0 °C(Predicted)
• pka: 15.99±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-Propyl-3-(thiophen-3-yl)-1h-pyrazol-5-amine

Introduction to 4-Propyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine (CAS No. 1310940-53-4)

4-Propyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1310940-53-4, belongs to the pyrazole class of molecules, which are well-documented for their diverse pharmacological applications. The presence of a propyl group, a thiophene ring, and an amine substituent in the molecular structure imparts distinct chemical and biological characteristics, making it a promising candidate for further investigation.

The molecular structure of 4-propyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine consists of a central pyrazole ring fused with a thiophene moiety, enhancing its complexity and potential interactions with biological targets. The amine functional group at the 5-position of the pyrazole ring further contributes to its reactivity and solubility, facilitating its use in various chemical and biological assays. This compound’s architecture is reminiscent of many bioactive molecules that have been explored for their therapeutic potential, particularly in the context of inflammation, cancer, and neurodegenerative diseases.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacological profiles. Among these, pyrazole derivatives have emerged as a critical class of scaffolds due to their ability to modulate multiple biological pathways simultaneously. The specific substitution pattern in 4-propyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine suggests that it may exhibit inhibitory effects on enzymes or receptors involved in disease progression. For instance, studies have shown that thiophene-fused pyrazoles can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses.

One of the most compelling aspects of 4-propyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine is its potential as a lead compound for drug discovery. The combination of the propyl group’s lipophilic nature and the thiophene ring’s ability to engage in π-stacking interactions with biological targets makes this molecule an attractive candidate for further optimization. Researchers have employed computational methods to predict the binding affinity of this compound to various protein targets, suggesting that it may have therapeutic relevance in conditions such as osteoarthritis and rheumatoid arthritis.

The synthesis of 4-propyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine has been reported by several research groups, each employing different strategies to achieve high yields and purity. Common synthetic routes involve multi-step reactions starting from commercially available precursors such as propargyl bromide, thiophene derivatives, and hydrazine hydrate. The introduction of the propyl group at the 4-position of the pyrazole ring is typically achieved through nucleophilic substitution reactions, while the thiophene moiety is incorporated via cyclization or cross-coupling reactions. These synthetic approaches highlight the compound’s feasibility for large-scale production if needed.

From a medicinal chemistry perspective, 4-propyl-3-(thiophen-3-yl)-1H-pyrazol-5-amines exhibits several desirable properties that make it suitable for drug development. Its molecular weight is within an optimal range for oral bioavailability, and its solubility profile suggests good permeability across biological membranes. Additionally, the presence of multiple functional groups provides opportunities for further derivatization to enhance potency or selectivity. Recent studies have demonstrated that structural modifications within this class of compounds can significantly alter their pharmacokinetic behavior and target engagement.

In preclinical studies, 4-propyl-3-(thiophenethyl)-1H-pyrazolamidine has shown promise in models of inflammation and pain management. The amine group at the 5-position of the pyrazole ring is particularly important for its ability to form hydrogen bonds with biological targets, enhancing binding affinity. Furthermore, the thiophene ring contributes to steric hindrance and electronic modulation, which can fine-tune interactions with receptors or enzymes. These findings underscore the compound’s potential as a therapeutic agent for conditions characterized by excessive inflammatory responses.

The growing interest in 4-propyl-thiophenethylpyrazolamidine derivatives is also driven by their potential role in addressing drug resistance mechanisms. In diseases such as cancer, tumor cells often develop resistance to conventional treatments by downregulating target receptors or activating compensatory signaling pathways. By targeting multiple pathways simultaneously, compounds like 4-propyl-thiophenethylpyrazolamidine derivatives may overcome these resistance mechanisms more effectively than single-target drugs. Preliminary data suggest that these molecules can inhibit both intrinsic and acquired resistance pathways in cancer cell lines.

Another area where 4-propyl-thiophenethylpyrazolamidine derivatives show promise is in neurodegenerative diseases such as Alzheimer’s disease (AD) and Parkinson’s disease (PD). The structural features of these compounds allow them to interact with amyloid-beta plaques and tau protein aggregates, which are hallmarks of AD pathology. Additionally, their ability to modulate neurotransmitter systems makes them candidates for treating PD-related symptoms such as motor dysfunction and cognitive decline. Ongoing research aims to elucidate the exact mechanisms through which these compounds exert their neuroprotective effects.

The development of 4-propyl-thiophenethylpyrazolamidine derivatives into clinical candidates requires careful optimization to ensure safety and efficacy. This involves not only refining their chemical structure but also evaluating their pharmacokinetic properties thoroughly. Key parameters such as bioavailability, metabolic stability, and distribution must be optimized before moving into human trials. Advances in computational chemistry have enabled researchers to predict these properties more accurately early in the discovery process, reducing the time required for lead optimization.

In conclusion, 4-propyl-thiophenethylpyrazolamine (CAS No. 1310940-53-54) represents a promising scaffold for developing novel therapeutics across multiple disease areas including inflammation, cancer, neurodegeneration,and other disorders marked by aberrant signaling pathways.
The unique combination
of structural features—
the propyl substituent,
the thiophene ring,
and
the amine group—imparts
distinct
pharmacological
properties,
making it
a
valuable asset
in medicinal chemistry research.
As our understanding
of disease biology
advances,
compounds like this one
are likely
to play an increasingly important role
in precision medicine approaches.